2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide
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Overview
Description
2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide is a complex organic compound that belongs to the class of 1,3,5-triazines These compounds are known for their diverse applications in various fields, including agriculture, medicine, and materials science
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide typically involves the following steps:
Starting Materials: The synthesis begins with cyanuric chloride, which is a common precursor for 1,3,5-triazine derivatives.
Nucleophilic Substitution: The first step involves the nucleophilic substitution of cyanuric chloride with ethoxy and phenyl groups.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The reactions are typically carried out in batch reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide undergoes various chemical reactions, including:
Substitution Reactions: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.
Hydrolysis: The compound can undergo hydrolysis in the presence of acids or bases, leading to the breakdown of the triazine ring.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium carbonate, and various amines.
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of various substituted triazines, while oxidation and reduction can yield different oxidized or reduced forms of the compound .
Scientific Research Applications
2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide has several scientific research applications:
Mechanism of Action
The mechanism of action of 2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function . This inhibition can lead to various biological effects, such as the suppression of cell growth or the inhibition of microbial activity .
Comparison with Similar Compounds
Similar Compounds
- 2,4-dichloro-6-phenyl-1,3,5-triazine
- 4,6-diphenyl-1,3,5-triazine
- 2,4,6-trisubstituted-1,3,5-triazines
Uniqueness
2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide is unique due to its specific substitution pattern, which imparts it with distinct chemical and biological properties.
Properties
Molecular Formula |
C19H15Cl2N5O3 |
---|---|
Molecular Weight |
432.3 g/mol |
IUPAC Name |
2,6-dichloro-N-[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)carbamoyl]benzamide |
InChI |
InChI=1S/C19H15Cl2N5O3/c1-2-29-19-23-15(11-7-4-3-5-8-11)22-17(26-19)25-18(28)24-16(27)14-12(20)9-6-10-13(14)21/h3-10H,2H2,1H3,(H2,22,23,24,25,26,27,28) |
InChI Key |
QPGWFKDZYKYTKB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=NC(=NC(=N1)NC(=O)NC(=O)C2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3 |
Origin of Product |
United States |
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